molecular formula C21H25NO2 B402683 4-Cyclooctylphenyl phenylcarbamate

4-Cyclooctylphenyl phenylcarbamate

Cat. No.: B402683
M. Wt: 323.4g/mol
InChI Key: PKDGFMMTDNNCNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclooctylphenyl phenylcarbamate is a carbamate derivative characterized by a cyclooctyl group attached to the phenyl ring of the phenylcarbamate scaffold. Carbamates are widely studied for their diverse applications in medicinal chemistry, agrochemicals, and materials science due to their stability and tunable bioactivity . The cyclooctyl substituent introduces steric bulk and lipophilicity, which may influence its pharmacokinetic and pharmacodynamic properties compared to smaller alkyl or aryl groups .

Properties

Molecular Formula

C21H25NO2

Molecular Weight

323.4g/mol

IUPAC Name

(4-cyclooctylphenyl) N-phenylcarbamate

InChI

InChI=1S/C21H25NO2/c23-21(22-19-11-7-4-8-12-19)24-20-15-13-18(14-16-20)17-9-5-2-1-3-6-10-17/h4,7-8,11-17H,1-3,5-6,9-10H2,(H,22,23)

InChI Key

PKDGFMMTDNNCNT-UHFFFAOYSA-N

SMILES

C1CCCC(CCC1)C2=CC=C(C=C2)OC(=O)NC3=CC=CC=C3

Canonical SMILES

C1CCCC(CCC1)C2=CC=C(C=C2)OC(=O)NC3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Physicochemical Properties

Compound log k (HPLC) Calculated log P Solubility (mg/mL)
4-Chlorophenyl alkylcarbamate (5a) 2.8 3.1 0.45
Cyclohexylphenyl carbamate 3.5 4.2 0.12
This compound* ~3.7* ~4.8* <0.1*

*Estimated based on structural analogs .

Table 2: Nematicidal Activity of Selected Analogs

Compound (Reference) Toxicity at 1000 ppm (%)
4-[3-(4-MeO-phenyl)propenoyl]phenyl phenylcarbamate 72%
4-[3-(2,4-Cl₂-phenyl)propenoyl]phenyl phenylcarbamate 72%
Phenyl N-(4-Cl-phenyl)carbamate Not reported

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